Cas no 38369-88-9 ((but-3-en-1-yl)(methyl)amine)

• Product Name: (but-3-en-1-yl)(methyl)amine
• CAS No: 38369-88-9
• MF: C₅H₁₁N
• MW: 85.1475412845612
• CID: 1489164
• PubChem ID: 12717520
• Update Time: 2025-04-21

(but-3-en-1-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-amine, N-methyl-
• N-methyl-3-buten-1-amine
• (but-3-en-1-yl)(methyl)amine
• QKWULNOMHKBBLA-UHFFFAOYSA-N
• AKOS011840552
• F1911-1847
• 38369-88-9
• DA-42589
• G27531
• N-mehtyl-3-buten-1-amine
• N-(3-Butenyl)-N-methylamine
• N-Methylbut-3-en-1-amine
• EN300-171216

• Inchi： 1S/C5H11N/c1-3-4-5-6-2/h3,6H,1,4-5H2,2H3
• InChI Key： QKWULNOMHKBBLA-UHFFFAOYSA-N
• SMILES： N(C)CCC=C

Computed Properties

• Exact Mass: 85.08923
• Monoisotopic Mass: 85.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 32.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines